Cas no 762206-29-1 (Pyrrolidine,3-[(2-fluorophenyl)methoxy]-)

• Product Name: Pyrrolidine,3-[(2-fluorophenyl)methoxy]-
• CAS No: 762206-29-1
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 550159
• PubChem ID: 14497371
• Update Time: 2025-10-29

Pyrrolidine,3-[(2-fluorophenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,3-[(2-fluorophenyl)methoxy]-
• Pyrrolidine, 3-[(2-fluorophenyl)methoxy]- (9CI)
• 762206-29-1
• 3-((2-fluorobenzyl)oxy)pyrrolidine
• AKOS011612325

• Inchi： 1S/C11H14FNO/c12-11-4-2-1-3-9(11)8-14-10-5-6-13-7-10/h1-4,10,13H,5-8H2
• InChI Key： JZSIQXJACPTWNP-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1COC1CNCC1

Computed Properties

• Exact Mass: 195.10602
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26

Additional information on Pyrrolidine,3-[(2-fluorophenyl)methoxy]-

Introduction to Pyrrolidine,3-[(2-fluorophenyl)methoxy]- (CAS No. 762206-29-1)

Pyrrolidine,3-[(2-fluorophenyl)methoxy]-, with the chemical identifier CAS No. 762206-29-1, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class of heterocyclic organic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a 2-fluorophenyl moiety and a methoxy group at the 3-position of the pyrrolidine ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The structural features of Pyrrolidine,3-[(2-fluorophenyl)methoxy]- contribute to its remarkable pharmacological properties. The 2-fluorophenyl group enhances the lipophilicity and metabolic stability of the molecule, while the methoxy group provides additional interactions with biological targets. These characteristics have made this compound a focal point in recent studies aimed at developing novel therapeutic agents.

In recent years, there has been growing interest in the exploration of pyrrolidine derivatives as potential treatments for various diseases. The unique structural motifs present in Pyrrolidine,3-[(2-fluorophenyl)methoxy]- have been leveraged to design molecules with enhanced binding affinity and selectivity towards specific biological targets. For instance, studies have demonstrated its potential in inhibiting enzymes involved in cancer pathways, making it a promising candidate for further investigation.

One of the most compelling aspects of Pyrrolidine,3-[(2-fluorophenyl)methoxy]- is its versatility in medicinal chemistry. Researchers have utilized this compound as a building block for synthesizing more complex molecules with tailored pharmacological profiles. The introduction of fluorine atoms into aromatic rings is a common strategy in drug design due to the ability of fluorine to modulate metabolic pathways and improve pharmacokinetic properties. The methoxy group further enhances these effects by providing additional hydrogen bonding opportunities with biological targets.

The synthesis of Pyrrolidine,3-[(2-fluorophenyl)methoxy]- involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition metal-mediated transformations have been particularly useful in constructing the desired molecular framework.

Recent research has highlighted the importance of understanding the molecular interactions between Pyrrolidine,3-[(2-fluorophenyl)methoxy]- and biological targets at the atomic level. Computational studies using molecular modeling techniques have provided valuable insights into how this compound binds to enzymes and receptors. These insights have guided the optimization of its structure to improve its pharmacological efficacy and reduce potential side effects.

The potential therapeutic applications of Pyrrolidine,3-[(2-fluorophenyl)methoxy]- are vast and span across multiple disease areas. Preliminary studies have shown its effectiveness in modulating inflammatory pathways, which could make it a viable treatment for conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to interact with specific protein targets has opened up possibilities for its use in treating neurological disorders like Alzheimer's disease and Parkinson's disease.

In conclusion, Pyrrolidine,3-[(2-fluorophenyl)methoxy]- (CAS No. 762206-29-1) is a highly versatile compound with significant potential in pharmaceutical research and development. Its unique structural features and pharmacological properties make it an attractive candidate for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various health challenges.